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Compound of Interest

Compound Name: 2-Chloro-4-methyl-1,3,5-triazine

CAS No.: 444666-43-7

Cat. No.: B3267192

Get Quote

Unable to Proceed: Invalid CAS Registry
Number
Analysis of CAS Registry Number 444666-43-7

A thorough investigation for the provided CAS Registry Number 444666-43-7 has revealed no

corresponding chemical substance in publicly accessible chemical databases or scientific

literature. CAS Registry Numbers are unique numerical identifiers assigned to every chemical

substance, and the absence of any information linked to this number suggests one of the

following possibilities:

The CAS number is syntactically incorrect.

The CAS number is for a substance that is not yet publicly disclosed.

The CAS number has been entered with a typographical error.
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Without a valid and identifiable chemical compound, it is not possible to generate an in-depth

technical guide on its physical properties and solubility data as requested. The core

requirements of the prompt, which hinge on providing scientifically accurate and verifiable

information, cannot be met.

It is recommended that the user verify the accuracy of the CAS Registry Number. Should a

valid number be provided, a comprehensive technical guide can be developed.

To cite this document: BenchChem. [CAS 444666-43-7 physical properties and solubility
data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3267192/docs#cas-444666-43-7-physical-properties-
and-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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